4-{4-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]benzenesulfonyl}morpholine

• IUPAC Name: (4-morpholin-4-ylsulfonylphenyl)-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C18H21N3O5S2/c22-17(20-7-5-15(13-20)26-18-19-6-12-27-18)14-1-3-16(4-2-14)28(23,24)21-8-10-25-11-9-21/h1-4,6,12,15H,5,7-11,13H2
• InChI Key: BPPGBRQKZCXSTB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=CS2)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C18H21N3O5S2
• Molecular Weight: 423.5 g/mol

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. Pyrrolidines, on the other hand, are five-membered heterocyclic compounds containing nitrogen. They are used widely by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

Thiazoles and their derivatives can be synthesized through several types of heterocyclic scaffolds such as monocyclic or bicyclic systems. Pyrrolidines can be synthesized from different cyclic or acyclic precursors.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds containing nitrogen and sulfur atoms. Pyrrolidines are five-membered heterocyclic compounds containing nitrogen.

Chemical Reactions Analysis

Thiazoles can undergo modification at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities.

Physical And Chemical Properties Analysis

Thiazole itself is a pale yellow liquid with a pyridine-like odor. The physical and chemical properties of your specific compound would depend on the specific substituents and their positions on the thiazole and pyrrolidine rings.

Scientific Research Applications

Antioxidant Properties

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic and Anti-inflammatory Properties

. This makes them potentially useful in the development of new medications for conditions like arthritis and other inflammatory diseases.

Antimicrobial and Antifungal Properties

. This suggests potential uses in the development of new antibiotics and antifungal medications.

Antiviral Properties

. This could potentially lead to the development of new antiviral drugs.

Diuretic Properties

. Diuretics help your body get rid of excess water and salt.

Neuroprotective Properties

. This suggests they could potentially be used in the treatment of neurodegenerative diseases like Alzheimer’s and Parkinson’s.

Antitumor or Cytotoxic Properties

. This suggests potential uses in cancer treatment.

Industrial Applications

Beyond their potential medical applications, thiazole derivatives also have a range of industrial applications. .

Mechanism of Action

While the specific mechanism of action for your compound is not available, thiazoles and pyrrolidines are known to exhibit a wide range of biological activities, including antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Future Directions

Thiazoles and pyrrolidines continue to be areas of active research due to their wide range of applications in the field of drug design and discovery. Future work may involve the synthesis and evaluation of new derivatives with potential pharmaceutical applications.